Cas no 1805476-66-7 (2-Amino-6-bromopyridine-4-acetonitrile)

• Product Name: 2-Amino-6-bromopyridine-4-acetonitrile
• CAS No: 1805476-66-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898771
• Update Time: 2025-06-14

2-Amino-6-bromopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromopyridine-4-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-3-5(1-2-9)4-7(10)11-6/h3-4H,1H2,(H2,10,11)
• InChI Key： OAKBVFNIGYMIJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-bromopyridine-4-acetonitrile

Comprehensive Overview of 2-Amino-6-bromopyridine-4-acetonitrile (CAS No. 1805476-66-7)

2-Amino-6-bromopyridine-4-acetonitrile (CAS No. 1805476-66-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromopyridine core and an acetonitrile functional group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for heterocyclic compounds like 2-Amino-6-bromopyridine-4-acetonitrile is driven by their versatility in creating small-molecule inhibitors and catalysts. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug discovery, compounds such as this are gaining attention for their ability to accelerate high-throughput screening processes.

From a synthetic chemistry perspective, the bromo substituent in 2-Amino-6-bromopyridine-4-acetonitrile offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property aligns with the current trend toward green chemistry, where efficient and selective reactions are prioritized. Laboratories focusing on sustainable synthesis often explore this compound for its balance of stability and reactivity.

Another area of interest is the compound’s potential in material science. Its nitrile group can serve as a precursor for polymers or coordination complexes, making it relevant for organic electronics and catalysis. As industries seek alternatives to traditional materials, 2-Amino-6-bromopyridine-4-acetonitrile is being investigated for its role in next-generation photovoltaic cells and conductive polymers.

Quality control and analytical methods for 2-Amino-6-bromopyridine-4-acetonitrile are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. This aligns with the broader scientific community’s emphasis on data integrity and standardized protocols, especially in preclinical studies.

In summary, 2-Amino-6-bromopyridine-4-acetonitrile (CAS No. 1805476-66-7) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and advanced materials. Its relevance to cutting-edge research areas ensures continued interest from both academic and industrial sectors. As the scientific community explores new frontiers in molecular design, this compound remains a key player in innovation.